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Compound of Interest

Compound Name: lodoxamic acid

Cat. No.: B1196819

Disclaimer: A specific Safety Data Sheet (SDS) for lodoxamic acid (CAS 31127-82-9) was not
readily available. The following guidance is synthesized from safety data for structurally similar
organoiodine compounds, such as iodoacetic acid and 2-lodoxybenzoic acid. It is imperative to
handle lodoxamic acid with caution and to supplement this information with a risk assessment
specific to your laboratory's processes.

lodoxamic acid is an organoiodine compound used as a radiocontrast agent.[1] Due to its
chemical nature, it is prudent to treat it as a hazardous substance, likely causing skin and
serious eye irritation.[2] This document provides essential, immediate safety and logistical
information for researchers, scientists, and drug development professionals to ensure the safe
handling and disposal of lodoxamic acid.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on data for analogous compounds, lodoxamic acid should be handled as a substance
that is toxic if swallowed and can cause severe skin burns and eye damage.[3] The following
table summarizes the recommended personal protective equipment.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1196819?utm_src=pdf-interest
https://www.benchchem.com/product/b1196819?utm_src=pdf-body
https://www.benchchem.com/product/b1196819?utm_src=pdf-body
https://www.benchchem.com/product/b1196819?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iodoxamic_acid
https://www.hsk.com/fileadmin/user_upload/Downloads/Kataloge/EU_11905-04_eng.pdf
https://www.benchchem.com/product/b1196819?utm_src=pdf-body
https://www.benchchem.com/product/b1196819?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/64-69-7-A0008893-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective
Equipment (PPE)

Specifications

Purpose

Hand Protection

Nitrile rubber gloves. Inspect

prior to use.

To prevent skin contact.

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[4]

To protect eyes from splashes

and dust.

Skin and Body Protection

Lab coat, closed-toe shoes,
and appropriate protective
clothing to prevent skin

exposure.[4]

To protect skin from accidental

contact.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[4] If dusts are generated, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator is recommended.[4]

To prevent inhalation of dust or

aerosols.

Operational Plan for Handling lodoxamic Acid

A systematic approach is crucial for minimizing risks associated with handling lodoxamic acid.

The following workflow outlines the key steps from preparation to disposal.
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Safe Handling Workflow for lodoxamic Acid
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Caption: Workflow for the safe handling of lodoxamic acid.
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Experimental Protocols: Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure to lodoxamic acid.

Exposure Route Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[4]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ) . . .
clothing and shoes. Seek immediate medical

attention.[4]

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation o ] ) ) )
is difficult, give oxygen. Seek immediate medical
attention.[4]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[5]

Disposal Plan

Proper disposal of lodoxamic acid and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Storage:
» Solid Waste: Collect any solid lodoxamic acid waste in a clearly labeled, sealed container.

o Liquid Waste: Collect solutions containing lodoxamic acid in a separate, labeled, leak-proof
container.
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o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a
designated hazardous waste container.

Disposal Method:
» All waste containing lodoxamic acid must be disposed of as hazardous chemical waste.

o Arrange for disposal through a licensed chemical waste management company in
accordance with local, state, and federal regulations.

e Do not dispose of lodoxamic acid down the drain or in the regular trash.

The following diagram illustrates the decision-making process for the disposal of lodoxamic
acid waste.
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lodoxamic Acid Waste Disposal Plan
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Caption: Decision tree for lodoxamic acid waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1196819#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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